wushanicariin
wushanicariin
Brand Name:
Vulcanchem
CAS No.:
115516-53-5
VCID:
VC0039410
InChI:
InChI=1S/C27H30O11/c1-12(2)4-5-13-6-15-16(29)9-19(14-7-17(30)26(35-3)18(31)8-14)36-21(15)10-20(13)37-27-25(34)24(33)23(32)22(11-28)38-27/h4,6-10,22-25,27-28,30-34H,5,11H2,1-3H3/t22-,23-,24+,25-,27-/m1/s1
SMILES:
CC(=CCC1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=CC2=O)C4=CC(=C(C(=C4)O)OC)O)C
Molecular Formula:
C27H30O11
Molecular Weight:
530.5 g/mol
wushanicariin
CAS No.: 115516-53-5
Main Products
VCID: VC0039410
Molecular Formula: C27H30O11
Molecular Weight: 530.5 g/mol
CAS No. | 115516-53-5 |
---|---|
Product Name | wushanicariin |
Molecular Formula | C27H30O11 |
Molecular Weight | 530.5 g/mol |
IUPAC Name | 2-(3,5-dihydroxy-4-methoxyphenyl)-6-(3-methylbut-2-enyl)-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one |
Standard InChI | InChI=1S/C27H30O11/c1-12(2)4-5-13-6-15-16(29)9-19(14-7-17(30)26(35-3)18(31)8-14)36-21(15)10-20(13)37-27-25(34)24(33)23(32)22(11-28)38-27/h4,6-10,22-25,27-28,30-34H,5,11H2,1-3H3/t22-,23-,24+,25-,27-/m1/s1 |
Standard InChIKey | LLNBDBPIVSGXJA-ZANOAUCBSA-N |
Isomeric SMILES | CC(=CCC1=CC2=C(C=C1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)OC(=CC2=O)C4=CC(=C(C(=C4)O)OC)O)C |
SMILES | CC(=CCC1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=CC2=O)C4=CC(=C(C(=C4)O)OC)O)C |
Canonical SMILES | CC(=CCC1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=CC2=O)C4=CC(=C(C(=C4)O)OC)O)C |
Synonyms | 3',5',7-trihydroxy-4'-methoxy-6-(3,3-dimethylallyl)flavone-7-glucopyranoside wushanicariin |
PubChem Compound | 3082728 |
Last Modified | Dec 23 2021 |
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